Cas no 878055-82-4 (2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N-phenylacetamide)

• Product Name: 2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N-phenylacetamide
• CAS No: 878055-82-4
• MF: C₂₂H₂₃N₃O₄S
• MW: 425.500724077225
• CID: 5510408
• Update Time: 2025-06-14

2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]sulfonyl-N-phenylacetamide
• 2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N-phenylacetamide

• Inchi： 1S/C22H23N3O4S/c26-21(23-17-8-2-1-3-9-17)16-30(28,29)20-14-25(19-11-5-4-10-18(19)20)15-22(27)24-12-6-7-13-24/h1-5,8-11,14H,6-7,12-13,15-16H2,(H,23,26)
• InChI Key： KPQRKQVOSMCSQC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CS(C1C2=C(N(CC(=O)N3CCCC3)C=1)C=CC=C2)(=O)=O

Additional information on 2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N-phenylacetamide

Comprehensive Overview of 2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N-phenylacetamide (CAS No. 878055-82-4)

2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N-phenylacetamide, with the CAS number 878055-82-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining an indole core, a sulfonyl group, and a phenylacetamide moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a small-molecule inhibitor or modulator in targeted therapies.

The compound's molecular structure is characterized by its pyrrolidine and indole components, which are commonly found in bioactive molecules. These structural elements contribute to its pharmacokinetic properties, such as solubility and membrane permeability, which are critical for drug development. Recent studies have explored its interactions with enzyme targets, particularly those involved in inflammatory pathways and cellular signaling. This aligns with current trends in precision medicine, where small-molecule drugs are designed to intervene in specific biological processes.

In the context of AI-driven drug discovery, 2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N-phenylacetamide has been a focus of computational modeling and virtual screening efforts. The rise of machine learning in chemistry has enabled researchers to predict its binding affinities and optimize its structure-activity relationships (SAR). This approach is particularly relevant given the growing demand for cost-effective and time-efficient drug development methodologies.

Another area of interest is the compound's potential role in neurodegenerative disease research. The indole scaffold is known to exhibit neuroprotective effects, and modifications to its structure, such as the inclusion of a sulfonyl group, may enhance its bioactivity. This has led to investigations into its efficacy against protein misfolding and oxidative stress, both of which are key factors in conditions like Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, the preparation of 2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N-phenylacetamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical for achieving high yield and purity, which are essential for preclinical studies. The compound's stability under various conditions is also a topic of ongoing research, particularly for formulation development.

Given the increasing focus on sustainable chemistry, efforts have been made to optimize the synthesis of this compound using green solvents and catalytic methods. This aligns with broader industry trends toward reducing environmental impact while maintaining high efficiency in chemical production. Such advancements are often highlighted in patent literature and academic publications, reflecting the compound's commercial and scientific relevance.

In summary, 2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)-N-phenylacetamide (CAS No. 878055-82-4) represents a promising candidate for further exploration in drug development and biochemical research. Its unique structure, combined with its potential applications in targeted therapy and neuroprotection, positions it as a valuable subject for both academic and industrial investigations. As computational tools and synthetic methodologies continue to evolve, this compound is likely to remain at the forefront of innovative pharmaceutical research.